N-(3,4-dimethoxyphenyl)quinoxaline-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)quinoxaline-2-carboxamide
• InChI: InChI=1S/C17H15N3O3/c1-22-15-8-7-11(9-16(15)23-2)19-17(21)14-10-18-12-5-3-4-6-13(12)20-14/h3-10H,1-2H3,(H,19,21)
• InChI Key: FBITXYNGVNKWTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=NC3=CC=CC=C3N=C2)OC
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

N-(3,4-dimethoxyphenyl)quinoxaline-2-carboxamide, also known as DMQX, is a potent and selective antagonist of the ionotropic glutamate receptor, specifically the AMPA subtype. DMQX has been widely used in scientific research to study the role of AMPA receptors in various physiological and pathological processes.

Mechanism of Action

N-(3,4-dimethoxyphenyl)quinoxaline-2-carboxamide acts as a competitive antagonist of the AMPA receptor by binding to the receptor site and preventing the activation of the receptor by glutamate. This results in the inhibition of the excitatory neurotransmission mediated by the AMPA receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. For example, this compound has been shown to reduce the amplitude of excitatory postsynaptic currents (EPSCs) mediated by the AMPA receptor. This compound has also been shown to inhibit the induction of long-term potentiation (LTP) in the hippocampus, a process that is believed to be involved in learning and memory.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)quinoxaline-2-carboxamide has several advantages for lab experiments. First, it is a potent and selective antagonist of the AMPA receptor, which allows for specific manipulation of the receptor. Second, this compound has a relatively long half-life, which allows for sustained inhibition of the receptor. However, one limitation of this compound is that it can also inhibit kainate receptors, which can complicate the interpretation of the results.

Future Directions

There are several future directions for the use of N-(3,4-dimethoxyphenyl)quinoxaline-2-carboxamide in scientific research. One direction is to investigate the role of AMPA receptors in other neurological disorders such as Parkinson's disease and Huntington's disease. Another direction is to explore the therapeutic potential of this compound in the treatment of neurological disorders. Finally, further research is needed to fully understand the mechanisms of action of this compound and to develop more selective antagonists of the AMPA receptor.

Synthesis Methods

N-(3,4-dimethoxyphenyl)quinoxaline-2-carboxamide can be synthesized using a multistep process starting from 3,4-dimethoxyaniline and 1,2-diaminobenzene. The first step involves the reaction of 3,4-dimethoxyaniline with ethyl glyoxalate to form 3,4-dimethoxyphenylpyruvic acid ethyl ester. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 1,2-diaminobenzene to form this compound.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)quinoxaline-2-carboxamide has been extensively used in scientific research to study the role of AMPA receptors in various physiological and pathological processes. For example, this compound has been used to investigate the role of AMPA receptors in synaptic plasticity, learning, and memory. This compound has also been used to study the involvement of AMPA receptors in various neurological disorders such as epilepsy, stroke, and Alzheimer's disease.